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Chemical Profile of 1-Azido-4-iodobutane

The table below summarizes the basic identifying information and chemical properties for 1-azide-4-

iodobutane. Please note that many specific physical properties are not available in the searched literature

[1].
Property Description
CAS Number 148759-55-1 [1]
Molecular CaHsINs [1]
Formula

Molecular Weight

Synonym

Structure

225.032 g/mol [1]
1-azido-4-iodobutane [1]

Linear 4-carbon chain (butane) with an azide (-Ns) on carbon 1 and an iodine (-1)
on carbon 4.
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1-azido-4-iodobutane has been demonstrated as a valuable reagent in a one-pot synthesis method for

creating trisubstituted triazenes [2] [3].

Application: One-Pot Synthesis of Trisubstituted Triazenes

¢ Objective: To provide a simple and versatile method for preparing linear, trisubstituted triazenes from
Grignard reagents [2] [3].

¢ Role of 1-azido-4-iodobutane: It acts as a key building block. The iodine moiety allows it to function
as an electrophilic linker, while the azide group participates in the cyclization reaction [2].

e Mechanism: The reaction is proposed to proceed through an intramolecular cyclization. The azide
group first reacts with the Grignard reagent. The iodine atom, being a good leaving group, then
facilitates the cyclization to form the triazene ring system regioselectively [2] [3].

e Utility: This method is broad in scope and can be used for the preparation of aryl, heteroaryl, vinyl,
and alkyl triazenes. The resulting vinyl triazenes can be further transformed into various carbon-
heteroatom bonds (C-N, C-O, C-F, etc.) [2] [3].

The following diagram illustrates the proposed reaction workflow:
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How to Perform a Deeper Comparison

Since direct comparative data is limited, you can build a more complete guide by:

¢ Search for Analogous Compounds: Look for information on 6-azidohexyl derivatives (like 6-
azido-1-iodohexane or 6-azidohexanoic acid [4]) as their use might be documented in similar
contexts, allowing for inferred comparisons.

e Contrast with Shorter/Longer Chains: Compare the data for 1-azido-4-iodobutane with that of
other chain-length variants if you find them (e.g., 1-azido-3-iodopropane or 1-azido-5-iodopentane) to
discuss the general effect of linker length.

¢ Focus on Properties: The key comparison points for researchers are:
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o Linker Length & Flexibility: The 4-carbon chain is shorter and more rigid than a 6-carbon
chain, which can influence the distance and orientation between connected molecules.

o Reactivity: The reactivity of the iodide and azide groups should be similar, but the longer chain
in a hexane derivative could potentially influence reaction rates or the feasibility of
intramolecular cyclizations.

o Hydrophobicity: A longer alkyl chain will be more hydrophobic, which can affect the solubility
and overall properties of the conjugate.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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